Cas no 114548-61-7 (2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol)

• Product Name: 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol
• CAS No: 114548-61-7
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 3634448
• PubChem ID: 14373757
• Update Time: 2025-05-23

2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3,6-trimethyl-4-(1H-pyrazol-3-ylamino)-
• 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol
• 114548-61-7
• SCHEMBL9841681
• EN300-10854982
• 2,3,6-trimethyl-4-[(1H-pyrazol-3-yl)amino]phenol

• Inchi： 1S/C12H15N3O/c1-7-6-10(8(2)9(3)12(7)16)14-11-4-5-13-15-11/h4-6,16H,1-3H3,(H2,13,14,15)
• InChI Key： PPGGCZKEFVATEQ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=C(C)C=1C)NC1=CC=NN1

Computed Properties

• Exact Mass: 217.121512110Da
• Monoisotopic Mass: 217.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol

Introduction to 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol (CAS No. 114548-61-7) and Its Emerging Applications in Chemical Biology

2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol, identified by the chemical identifier CAS No. 114548-61-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the class of pyrazole derivatives, which are well-documented for their broad spectrum of biological activities. The presence of multiple functional groups, including aminophenolic moiety and a pyrazole ring, makes this molecule a promising candidate for further exploration in drug discovery and therapeutic intervention.

The aminophenol moiety in 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol is particularly noteworthy, as it has been extensively studied for its potential role in modulating various biological pathways. This group is known to exhibit antioxidant, anti-inflammatory, and antimicrobial properties, which have been leveraged in the development of novel therapeutic agents. The pyrazole ring, on the other hand, contributes to the molecule's stability and bioavailability, enhancing its suitability for in vivo applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol with biological targets with high precision. These studies have revealed that the compound can interact with enzymes and receptors involved in critical cellular processes such as signal transduction and metabolic regulation. Such interactions are pivotal for understanding the mechanistic basis of its biological effects and for designing derivatives with enhanced pharmacological properties.

In vitro studies have demonstrated that 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol exhibits notable activity against various disease-related pathways. For instance, research indicates that this compound can inhibit the activity of kinases involved in cancer progression, thereby potentially serving as a lead compound for the development of anticancer agents. Additionally, its ability to modulate inflammatory responses has been observed in models of chronic diseases such as rheumatoid arthritis and atherosclerosis.

The synthesis of 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol has been optimized through multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The process involves condensation reactions between appropriate precursors under controlled conditions to ensure high yield and purity. Advances in green chemistry principles have also been integrated into these synthetic routes, minimizing waste generation and improving environmental sustainability.

One of the most exciting aspects of 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol is its potential application in developing targeted therapies for neurological disorders. Preliminary research suggests that the compound can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress-induced neuronal damage. This property is particularly relevant given the growing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol has been thoroughly characterized using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining optimal dosing regimens and minimizing potential side effects.

Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol in human populations. These trials are designed to evaluate both safety and efficacy across a range of conditions. Early results are promising but require further validation through larger-scale studies.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of novel compounds like 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol. AI-driven platforms can predict biological activity based on structural features with remarkable accuracy, enabling researchers to prioritize candidates for experimental validation more efficiently than traditional methods.

Future directions in the study of 2,3,6-trimethyl-4-(1H-pyrazol-3-yl)aminophenol include exploring its role in modulating immune responses and its potential as an adjuvant therapy alongside existing treatments. Additionally， researchers are investigating its interaction with other bioactive molecules to uncover synergistic effects that could enhance therapeutic outcomes.

The versatility of CAS No 114548-61-7 makes it a valuable tool for interdisciplinary research spanning chemistry、biology、pharmacology，and medicine。 Its unique structural features offer a foundation for developing innovative solutions to complex health challenges.